Cas no 175278-16-7 (2-(Trifluoromethoxy)terephthalonitrile)

2-(Trifluoromethoxy)terephthalonitrile structure
175278-16-7 structure
Product Name:2-(Trifluoromethoxy)terephthalonitrile
CAS No:175278-16-7
MF:C9H3F3N2O
MW:212.128132104874
MDL:MFCD00203479
CID:136278
PubChem ID:2736880
Update Time:2025-04-19

2-(Trifluoromethoxy)terephthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethoxy)isophthalonitrile
    • 2-(Trifluoromethoxy)terephthalonitrile
    • 1,4-Benzenedicarbonitrile,2-(trifluoromethoxy)-
    • 1,4-Dicyano-2-(trifluoromethoxy)benzene
    • 2-(trifluoromethoxy)benzene-1,4-dicarbonitrile
    • AC1MC6G9
    • CTK4D5846
    • MolPort-001-773-183
    • SBB094601
    • (TRIFLUOROMETHOXY)TEREPHTHALONITRILE
    • 4-DICYANO-2-(TRIFLUOROMETHOXY)BENZENE
    • l,4-Dicyano-2-(trifluoromethoxy)benzene
    • 2-(Trifluoromethoxy)-1,4-benzenedicarbonitrile
    • 2-(Trifluoromethoxy)terephthalonitrile97%
    • 2-(Trifluoromethoxy)terephthalonitrile 97%
    • 1,4-Dicyano-2-(trifluoromethoxy)benzene97%
    • 1,4-Dicyano-2-(trifluoromethoxy)benzene 97%
    • CHEBI:195130
    • AKOS015836115
    • A20854
    • FT-0606864
    • DTXSID70371673
    • 2-(Trifluoromethoxy)terephthalonitril
    • CK2154
    • 175278-16-7
    • 1,4-Benzenedicarbonitrile, 2-(trifluoromethoxy)-
    • MFCD00203479
    • CS-0081116
    • JS-5016
    • SIJNPBWOOSQUOS-UHFFFAOYSA-N
    • 2-(triluoromethoxy)benzene-1,4-dicarbonitrile
    • DB-015097
    • MDL: MFCD00203479
    • Inchi: 1S/C9H3F3N2O/c10-9(11,12)15-8-3-6(4-13)1-2-7(8)5-14/h1-3H
    • InChI Key: SIJNPBWOOSQUOS-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C#N)C=CC=1C#N)(F)F

Computed Properties

  • Exact Mass: 212.02000
  • Monoisotopic Mass: 212.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 56.8A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.42
  • Melting Point: 79 °C
  • Boiling Point: 282 ºC
  • Flash Point: 125 ºC
  • Refractive Index: 1.485
  • PSA: 56.81000
  • LogP: 2.32856
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Trifluoromethoxy)terephthalonitrile Security Information

  • Signal Word:warning
  • Hazard Statement: Irritant
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:3439
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S22-S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20/21/22
  • Safety Term:S26;S36/37/39
  • HazardClass:6.1
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(Trifluoromethoxy)terephthalonitrile Pricemore >>

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